Cas no 1564697-84-2 (3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine)

• Product Name: 3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine
• CAS No: 1564697-84-2
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5715654
• PubChem ID: 91647798
• Update Time: 2025-05-22

3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1564697-84-2
• AKOS026741387
• EN300-195399
• 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine
• Cyclobutanamine, 3-(3-chlorophenyl)-3-fluoro-
• 3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine

• Inchi： 1S/C10H11ClFN/c11-8-3-1-2-7(4-8)10(12)5-9(13)6-10/h1-4,9H,5-6,13H2
• InChI Key： OITAVTJBKVAFIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CC(C1)N)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 272.7±40.0 °C(Predicted)
• pka: 9.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine

3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine: A Comprehensive Overview

3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine is a unique organic compound with the CAS number 1564697-84-2. This compound belongs to the class of amines and features a cyclobutane ring substituted with a chlorophenyl group and a fluorine atom. The combination of these substituents imparts distinctive chemical and physical properties, making it an interesting subject for research in various fields such as medicinal chemistry, materials science, and catalysis.

The structure of 3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine is characterized by a four-membered cyclobutane ring, which is inherently strained due to its small ring size. This strain can influence the compound's reactivity and stability. The chlorophenyl group at the 3-position introduces electron-withdrawing effects, while the fluorine atom at the same position adds further complexity to the electronic environment of the molecule. The amino group (-NH2) attached to the cyclobutane ring contributes to the compound's basicity and potential for forming hydrogen bonds.

Recent studies have highlighted the potential of cyclobutane-containing amines in drug discovery. The unique geometry of cyclobutane rings can lead to favorable interactions with biological targets, such as enzymes and receptors. For instance, researchers have explored the use of cyclobutane-based compounds in developing inhibitors for kinases, which are crucial in cancer therapy. The presence of both chlorine and fluorine substituents in 3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine may enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its pharmaceutical applications, cyclobutane derivatives like 3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine are being investigated for their role in materials science. The strained cyclobutane ring can serve as a building block for constructing novel materials with tailored mechanical or electronic properties. For example, incorporating such compounds into polymers or nanoparticles could lead to advanced materials with applications in electronics or drug delivery systems.

The synthesis of 3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine typically involves multi-step organic reactions. One common approach is the cycloaddition of appropriate precursors followed by functionalization to introduce the amino group. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound is readily available for further studies.

From an environmental perspective, understanding the degradation pathways of cyclobutane-containing compounds is essential for assessing their ecological impact. Recent research has focused on identifying microbial degradation mechanisms and enzymatic pathways that can break down such compounds into less harmful byproducts. This knowledge is critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(3-Chlorophenyl)-3-fluorocyclobutan-1-amine represents a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.